Cas no 1383626-18-3 ((octahydro-1H-quinolizin-1-yl)methyl(propyl)amine)
(octahydro-1H-quinolizin-1-yl)methyl(propyl)amine Chemical and Physical Properties
Names and Identifiers
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- N-(octahydro-2H-quinolizin-1-ylmethyl)propan-1-amine
- (OCTAHYDRO-1H-QUINOLIZIN-1-YLMETHYL)(PROPYL)AMINE
- N-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl)propan-1-amine
- BBL033278
- STL373062
- [(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine
- (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine
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- Inchi: 1S/C13H26N2/c1-2-8-14-11-12-6-5-10-15-9-4-3-7-13(12)15/h12-14H,2-11H2,1H3
- InChI Key: ZFTMSBRKTZIYBZ-UHFFFAOYSA-N
- SMILES: N12CCCCC1C(CNCCC)CCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- XLogP3: 2.4
- Topological Polar Surface Area: 15.3
(octahydro-1H-quinolizin-1-yl)methyl(propyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-186635-1g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 1g |
$728.0 | 2023-09-18 | ||
| Enamine | EN300-186635-5g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 5g |
$2110.0 | 2023-09-18 | ||
| Enamine | EN300-186635-10g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 10g |
$3131.0 | 2023-09-18 | ||
| Enamine | EN300-186635-0.05g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 0.05g |
$612.0 | 2023-09-18 | ||
| Enamine | EN300-186635-0.1g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 0.1g |
$640.0 | 2023-09-18 | ||
| Enamine | EN300-186635-0.25g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 0.25g |
$670.0 | 2023-09-18 | ||
| Enamine | EN300-186635-0.5g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 0.5g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-186635-1.0g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-186635-2.5g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 2.5g |
$1428.0 | 2023-09-18 | ||
| Enamine | EN300-186635-5.0g |
[(octahydro-1H-quinolizin-1-yl)methyl](propyl)amine |
1383626-18-3 | 5g |
$2110.0 | 2023-05-24 |
(octahydro-1H-quinolizin-1-yl)methyl(propyl)amine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine
Introduction to (Octahydro-1H-quinolizin-1-yl)methyl(propyl)amine (CAS No. 1383626-18-3)
(Octahydro-1H-quinolizin-1-yl)methyl(propyl)amine, with the CAS number 1383626-18-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinolizines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The chemical structure of (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine consists of a quinolizine ring system fused with an octahydro moiety, and it is further functionalized with a propylamine group. This combination of structural elements imparts the compound with distinct chemical and biological properties.
The synthesis of (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the condensation of an appropriate amine with a quinolizine derivative, followed by reduction and functionalization steps. The choice of synthetic route can significantly influence the yield and purity of the final product, making it essential to optimize each step for large-scale production. Recent advancements in catalytic methods and green chemistry have also contributed to more efficient and environmentally friendly synthesis protocols.
In terms of its biological activity, (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have indicated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are involved in mood regulation, pain perception, and cognitive function. These interactions suggest that (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine could have therapeutic applications in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.
Moreover, recent studies have explored the anti-inflammatory properties of (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. These findings suggest that (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine could be a valuable candidate for developing anti-inflammatory drugs for conditions like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine has also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rates. These properties make it suitable for oral administration and long-term treatment regimens. Additionally, toxicity studies have indicated that (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models.
The potential therapeutic applications of (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine have led to several clinical trials aimed at evaluating its efficacy and safety in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating significant improvements in symptoms for patients with depression and anxiety disorders. These findings have paved the way for further clinical development and potential market approval.
In conclusion, (octahydro-1H-quinolizin-1-yl)methyl(propyl)amine (CAS No. 1383626-18-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders and inflammatory conditions makes it an exciting area of research in medicinal chemistry. Ongoing studies continue to explore its mechanisms of action and optimize its formulation for clinical use, highlighting its significance in the development of novel pharmaceuticals.
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